[(4-Chlorophenyl)(pyridin-2-yl)methyl](methyl)amine

Specification

• CAS No.: 1184195-76-3
• Molecular Formula: C13H13ClN2
• Molecular Weight: 232.71 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-N-methyl-1-pyridin-2-ylmethanamine
• Standard InChI: InChI=1S/C13H13ClN2/c1-15-13(12-4-2-3-9-16-12)10-5-7-11(14)8-6-10/h2-9,13,15H,1H3
• Standard InChI Key: QECMPHXFFZJORF-UHFFFAOYSA-N
• SMILES: CNC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2
• Canonical SMILES: CNC(C1=CC=C(C=C1)Cl)C2=CC=CC=N2

Introduction

Synthesis Methods

While specific synthesis methods for (4-Chlorophenyl)(pyridin-2-yl)methylamine are not detailed in the literature, similar compounds are typically synthesized through reactions involving aldehydes and amines, followed by reduction and methylation steps. For example, the synthesis of related compounds often involves the reaction of an aldehyde with an amine in the presence of a reducing agent like sodium borohydride, followed by methylation using methyl iodide and a base such as potassium carbonate.

Comparison with Similar Compounds

Similar compounds, such as (4-Fluorophenyl)(pyridin-2-yl)methylamine, have been studied for their antimicrobial properties and potential in drug discovery. The presence of fluorine instead of chlorine enhances certain biological activities, such as antimicrobial efficacy. Other analogs, like (4-Bromophenyl)(pyridin-2-yl)methylamine, may exhibit different chemical properties and biological activities due to the bromine atom.

Research Findings and Data

Compound Name	Structure Features	Notable Biological Activities
(4-Fluorophenyl)(pyridin-2-yl)methylamine	Fluorinated phenyl group	Antimicrobial, potential in drug discovery
(4-Chlorophenyl)(pyridin-2-yl)methylamine	Chlorinated phenyl group	Potential in medicinal chemistry, limited data
(4-Bromophenyl)(pyridin-2-yl)methylamine	Brominated phenyl group	Different chemical properties and potential biological activities